Cas no 2171997-40-1 (3-amino-2-cyanobenzene-1-sulfonamide)

• Product Name: 3-amino-2-cyanobenzene-1-sulfonamide
• CAS No: 2171997-40-1
• MF: C₇H₇N₃O₂S
• MW: 197.214379549026
• CID: 6512576
• PubChem ID: 165950218
• Update Time: 2025-07-21

3-amino-2-cyanobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-cyanobenzene-1-sulfonamide
• 2171997-40-1
• EN300-1629500

• Inchi： 1S/C7H7N3O2S/c8-4-5-6(9)2-1-3-7(5)13(10,11)12/h1-3H,9H2,(H2,10,11,12)
• InChI Key： PFDAFCHXSVAYSL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1C#N)N)(N)(=O)=O

Computed Properties

• Exact Mass: 197.02589765g/mol
• Monoisotopic Mass: 197.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

Additional information on 3-amino-2-cyanobenzene-1-sulfonamide

Professional Introduction to 3-amino-2-cyanobenzene-1-sulfonamide (CAS No. 2171997-40-1)

3-amino-2-cyanobenzene-1-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2171997-40-1, represents a unique structural motif that combines an amino group, a cyano group, and a sulfonamide moiety. These functional groups contribute to its versatile reactivity and potential applications in the synthesis of biologically active molecules.

The< strong>3-amino-2-cyanobenzene-1-sulfonamide molecule exhibits a distinct aromatic system that is highly conducive to further chemical modifications. The presence of both electron-withdrawing and electron-donating groups on the benzene ring enhances its interaction with various biological targets. This feature makes it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of< strong>3-amino-2-cyanobenzene-1-sulfonamide. Research studies have demonstrated its potential in several therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The sulfonamide group, in particular, is well-known for its role in drug development due to its ability to form stable hydrogen bonds with biological targets.

One of the most compelling aspects of< strong>3-amino-2-cyanobenzene-1-sulfonamide is its synthetic accessibility. The compound can be readily prepared through well-established organic synthesis protocols, making it a valuable intermediate for further derivatization. This ease of synthesis allows researchers to explore a wide range of structural modifications without significant logistical challenges.

The cyano group in the< strong>3-amino-2-cyanobenzene-1-sulfonamide structure also plays a crucial role in its pharmacological activity. Cyanopyridines have been extensively studied for their bioactivity, and the incorporation of this moiety into pharmaceutical candidates often enhances their binding affinity to biological receptors. This characteristic makes< strong>3-amino-2-cyanobenzene-1-sulfonamide a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of< strong>3-amino-2-cyanobenzene-1-sulfonamide with various biological targets. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level. Such information is crucial for optimizing its pharmacological properties and developing more effective drug candidates.

The< strong>3-amino-2-cyanobenzene-1-sulfonamide scaffold has also been explored in the context of drug delivery systems. Its ability to form stable complexes with other molecules makes it an ideal candidate for encapsulating therapeutic agents. This application has significant implications for targeted drug delivery, where the compound can enhance the bioavailability and efficacy of co-administered drugs.

In conclusion, the< strong>3-amino-2-cyanobenzene-1-sulfonamide (CAS No. 2171997-40-1) is a multifaceted compound with considerable potential in pharmaceutical research. Its unique structural features, synthetic accessibility, and demonstrated bioactivity make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow even further.